Cas no 14144-35-5 (Propanoic acid,3-ethoxy-, butyl ester)
14144-35-5 structure
Product Name:Propanoic acid,3-ethoxy-, butyl ester
CAS No:14144-35-5
MF:C9H18O3
MW:174.237423419952
CID:166718
PubChem ID:346683
Update Time:2025-04-19
Propanoic acid,3-ethoxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-ethoxy-, butyl ester
- butyl 3-ethoxypropanoate
- SCHEMBL444159
- 3-ethoxy-propanoic acid butyl ester
- NSC404975
- DTXSID90323836
- NSC-404975
- 14144-35-5
- AKOS017346398
-
- Inchi: 1S/C9H18O3/c1-3-5-7-12-9(10)6-8-11-4-2/h3-8H2,1-2H3
- InChI Key: MVWVAXBILFBQIZ-UHFFFAOYSA-N
- SMILES: O(C(CCOCC)=O)CCCC
Computed Properties
- Exact Mass: 174.12564
- Monoisotopic Mass: 174.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.0069 (rough estimate)
- Boiling Point: 245.22°C (rough estimate)
- Refractive Index: 1.4300 (estimate)
- PSA: 35.53
Propanoic acid,3-ethoxy-, butyl ester Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
14144-35-5 (Propanoic acid,3-ethoxy-, butyl ester) Related Products
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- 763-69-9(Ethyl 3-Ethyoxypropionate)
- 17373-84-1(Butyl ethyl malonate)
- 10606-42-5(Ethyl 3-methoxypropionate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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